N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine

• IUPAC Name: N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine
• InChI: InChI=1S/C10H13N5/c1-3-15-8-9(7-12-15)6-11-10-4-5-14(2)13-10/h3-5,7-8H,1,6H2,2H3,(H,11,13)
• InChI Key: IGNNIKVPUKINDU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NCC2=CN(N=C2)C=C
• Molecular Formula: C10H13N5
• Molecular Weight: 203.24 g/mol

Description

N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine, also known as EPPMA, is a pyrazole-based compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine involves its ability to interact with various molecular targets, including enzymes, receptors, and ion channels. N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine has been shown to inhibit the activity of enzymes involved in cancer cell proliferation, such as thymidylate synthase and dihydrofolate reductase. In addition, N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine has been shown to interact with GABA receptors in the brain, leading to its potential as a neuroprotective agent.
Biochemical and Physiological Effects
N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine has been shown to have various biochemical and physiological effects, depending on the context of its use. In cancer research, N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine has been shown to induce apoptosis and inhibit cell proliferation, leading to the death of cancer cells. In neuroscience, N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine has been shown to protect neurons from oxidative stress and inflammation, leading to its potential as a neuroprotective agent. In immunology, N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine has been shown to regulate the immune response and reduce inflammation, leading to its potential as an immunomodulatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine in lab experiments is its potential as a multi-targeted agent, as it has been shown to interact with various molecular targets. In addition, N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine has been shown to have low toxicity in vitro, making it a potentially safe compound for use in lab experiments. However, one limitation of using N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine in lab experiments is its limited availability, as it is a relatively new compound that has not yet been extensively studied.

Future Directions

There are several future directions for research involving N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine. One potential direction is to further investigate its potential as a cancer therapeutic agent, particularly in combination with other chemotherapeutic agents. Another potential direction is to investigate its potential as a neuroprotective agent in various neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine and its potential as an immunomodulatory agent.

Synthesis Methods

N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine can be synthesized through a multi-step process involving the reaction of 4-bromo-1-butyne with 4-chloropyrazole, followed by the reaction of the resulting compound with sodium hydride and ethyl acetoacetate. The final step involves the reaction of the resulting compound with methylhydrazine to yield N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine.

Scientific Research Applications

N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine has been studied for its potential applications in various fields, including cancer research, neuroscience, and immunology. In cancer research, N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neuroscience, N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine has been studied for its potential as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and inflammation. In immunology, N-[(1-ethenylpyrazol-4-yl)methyl]-1-methylpyrazol-3-amine has been studied for its potential as an immunomodulatory agent, as it has been shown to regulate the immune response and reduce inflammation.